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Compound of Interest

Compound Name: Enpp-1-IN-19

Cat. No.: B15136439 Get Quote

For researchers, scientists, and drug development professionals, the responsible handling and

disposal of chemical reagents are paramount to ensuring a safe laboratory environment and

maintaining regulatory compliance. This guide provides essential, immediate safety and

logistical information for the proper disposal of Enpp-1-IN-19, a potent ectonucleotide

pyrophosphatase-phosphodiesterase 1 (ENPP1) inhibitor.

While a specific Safety Data Sheet (SDS) for Enpp-1-IN-19 is not publicly available, the

following procedures are based on established best practices for the disposal of hazardous

chemical waste in a laboratory setting. It is crucial to treat Enpp-1-IN-19 as a potentially

hazardous substance. Always consult your institution's Environmental Health and Safety (EHS)

office for specific guidelines and requirements.

Immediate Safety and Handling Precautions
Before commencing any disposal procedures, it is imperative to handle Enpp-1-IN-19 with

care. Based on information for structurally related compounds, it should be assumed that

Enpp-1-IN-19 may be toxic and could be an irritant to the skin and eyes[1].

Personal Protective Equipment (PPE): Always wear appropriate PPE, including a lab coat,

safety goggles, and chemical-resistant gloves, when handling Enpp-1-IN-19 waste. If there is a

risk of generating dust or aerosols, a NIOSH/MSHA-approved respirator should be used[1].

Ventilation: All handling of Enpp-1-IN-19 and its waste should be conducted in a well-ventilated

area, preferably within a certified chemical fume hood[2].
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Step-by-Step Disposal Protocol
The proper disposal of Enpp-1-IN-19 must adhere to local, state, and federal regulations, such

as the Resource Conservation and Recovery Act (RCRA) in the United States, which prohibits

the disposal of hazardous waste in regular trash or down the sewer system[3].

Waste Characterization and Segregation:

All materials contaminated with Enpp-1-IN-19 must be classified as hazardous chemical

waste. This includes unused or expired compounds, contaminated labware (e.g., pipette

tips, vials, and flasks), contaminated PPE (e.g., gloves and disposable lab coats), and any

solutions containing the inhibitor.

Do not mix Enpp-1-IN-19 waste with other waste streams unless explicitly permitted by

your institution's EHS office[2]. Incompatible chemicals must be stored separately to

prevent violent reactions or the generation of toxic fumes.

Waste Accumulation and Container Management:

Container Selection: Use a designated, leak-proof hazardous waste container that is

chemically compatible with Enpp-1-IN-19 and any solvents used. Plastic containers are

often preferred. The container must have a secure, screw-top cap.

Labeling: Affix a hazardous waste label to the container before adding any waste. The

label must be clearly filled out with the words "Hazardous Waste," the full chemical name

("Enpp-1-IN-19"), the accumulation start date, and the specific components of any

mixture, including solvents.

Container Filling and Storage: Keep the waste container closed at all times, except when

adding waste. Do not overfill the container; leave at least one inch of headspace to allow

for expansion. Store the container in a designated Satellite Accumulation Area (SAA)

within the laboratory, at or near the point of waste generation. The SAA should be

equipped with secondary containment to catch any potential leaks.

Disposal of Different Waste Types:
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Solid Waste: Collect unused Enpp-1-IN-19 powder, contaminated weighing papers, and

disposable lab materials in a designated solid hazardous waste container. Chemically

contaminated sharps, such as needles and blades, must be disposed of in a labeled,

puncture-resistant sharps container.

Liquid Waste: Solutions containing Enpp-1-IN-19 should be collected in a designated

liquid hazardous waste container. Evaporation of hazardous waste in a fume hood is not

an acceptable disposal method.

Empty Containers: An empty container that held Enpp-1-IN-19 must be triple-rinsed with a

suitable solvent. The rinsate must be collected and disposed of as hazardous waste. After

triple-rinsing and ensuring all hazardous labels are defaced or removed, the container may

be disposed of as regular laboratory glass or plastic waste, in accordance with institutional

policies.

Requesting Waste Pickup:

Hazardous waste should not be accumulated in the lab for more than six to twelve

months, depending on institutional and regulatory guidelines.

Once the waste container is full or the accumulation time limit is approaching, arrange for

a pickup by your institution's EHS or a certified hazardous waste disposal company.

Quantitative Data for Hazardous Waste Management
The following table summarizes key quantitative limits and timelines for the accumulation of

hazardous waste in a laboratory setting, as stipulated by regulations like the EPA's Subpart K

for academic laboratories.
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Parameter Guideline Regulatory Context

Maximum Accumulation Time
6 - 12 months from the

accumulation start date.

EPA and institutional policies

aim to prevent the long-term

storage of hazardous materials

in research labs.

Maximum Volume in SAA 55 gallons of hazardous waste.

This is a general limit for a

single Satellite Accumulation

Area.

Acutely Toxic Waste Limit
1 quart (liquid) or 1 kilogram

(solid).

While Enpp-1-IN-19 is not

specifically listed as acutely

toxic, this is a best-practice

limit for highly potent

compounds.

Container Headspace At least 1 inch.
Prevents spills and allows for

vapor expansion.

Experimental Protocols
While no specific experimental protocols for the disposal of Enpp-1-IN-19 exist, the "triple

rinse" procedure for empty containers is a critical methodology derived from hazardous waste

management best practices.

Protocol for Triple Rinsing Empty Enpp-1-IN-19 Containers:

Select an Appropriate Solvent: Choose a solvent in which Enpp-1-IN-19 is soluble and that

is compatible with your liquid hazardous waste stream.

First Rinse: Add a small amount of the solvent to the empty container (approximately 10% of

the container's volume). Securely cap and shake the container to rinse all interior surfaces.

Collect Rinsate: Pour the solvent from the container into your designated liquid hazardous

waste container.

Repeat: Perform the rinse two more times, collecting the rinsate in the hazardous waste

container each time.
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Final Disposal of Container: After the third rinse, allow the container to air dry in a fume

hood. Once dry, deface or remove all hazardous labels and dispose of the container

according to your institution's policy for non-hazardous lab glass or plastic.

// Connections start -> ppe -> fume_hood -> characterize; characterize -> segregate; segregate

-> solid_waste [label="Solid"]; segregate -> liquid_waste [label="Liquid"]; segregate ->

empty_container [label="Container"];

solid_waste -> solid_container; liquid_waste -> liquid_container; empty_container ->

triple_rinse; triple_rinse -> rinsate; rinsate -> liquid_container; triple_rinse -> non_haz_disposal

[label="After 3rd rinse & drying"];

solid_container -> store_saa; liquid_container -> store_saa; store_saa -> check_limits;

check_limits -> store_saa [label="Limits Not Reached"]; check_limits -> request_pickup

[label="Limits Reached"]; request_pickup -> disposal; } .enddot Caption: Workflow for the safe

disposal of Enpp-1-IN-19 waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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